1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea

• IUPAC Name: 1-(2-chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea
• InChI: InChI=1S/C13H15ClN4O/c1-9-4-3-5-10(12(9)14)17-13(19)16-8-11-15-6-7-18(11)2/h3-7H,8H2,1-2H3,(H2,16,17,19)
• InChI Key: PRPCQLXEODPHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)NCC2=NC=CN2C)Cl
• Molecular Formula: C13H15ClN4O
• Molecular Weight: 278.74 g/mol

Description

1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea, also known as CMU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a selective antagonist of the sigma-1 receptor, which is a protein that is widely distributed in the central nervous system and has been implicated in a variety of physiological and pathological processes.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is involved in regulating a variety of cellular processes, including calcium signaling, ion channel activity, and protein trafficking. 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea acts as a selective antagonist of the sigma-1 receptor, blocking its activity and preventing downstream signaling events.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea can have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions used. For example, 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea has been shown to modulate calcium signaling in neuronal cells, inhibit cancer cell proliferation, and enhance the activity of certain drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea in scientific research is its high selectivity for the sigma-1 receptor, which allows for precise manipulation of this signaling pathway. However, one limitation of using 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea and its potential applications. One area of interest is in the development of more selective sigma-1 receptor antagonists, which could have improved efficacy and reduced side effects. Another area of interest is in exploring the role of the sigma-1 receptor in various disease states and identifying potential therapeutic targets. Finally, there is potential for using 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea as a tool compound in drug discovery efforts, particularly for identifying novel compounds that target the sigma-1 receptor.

Synthesis Methods

The synthesis of 1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea involves the reaction of 2-chloro-3-methylphenyl isocyanate with 1-methylimidazole in the presence of a suitable base. The resulting urea derivative can be purified by recrystallization or column chromatography.

Scientific Research Applications

1-(2-Chloro-3-methylphenyl)-3-[(1-methylimidazol-2-yl)methyl]urea has been used as a tool compound in a wide range of scientific research studies. It has been shown to have potential applications in the fields of neuroscience, cancer research, and drug discovery.